Cas no 118457-15-1 ((+)-Nebivolol)

• Product Name: (+)-Nebivolol
• CAS No: 118457-15-1
• MF: C₂₂H₂₅F₂NO₄
• MW: 405.435013532639
• CID: 206833
• PubChem ID: 189562
• Update Time: 2025-10-30

(+)-Nebivolol Chemical and Physical Properties

Names and Identifiers

• (+)-Nebivolol
• 2H-1-Benzopyran-2-methanol,a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aR,a'R,2R,2'S...
• (1R)-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-({(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl}amino)ethanol
• (aR,a,2R,2)-a,a[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• (aR,a’R,2R,2’S)-a,a’-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• d-Nebivolol
• R-67138
• (S,R,R,R)-Nebivolol
• Dexnebivolol
• R 67138
• (2R,2'S,αR,α'R)-α,α'-[Iminobis(methylene)]bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
• (αR,α'R,2R,2'S)-α,α'-[IMinobis(Methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-Methanol]
• 2H-1-Benzopyran-2-Methanol,a,a'-[iMinobis(Methylene)]bis[6-fluoro-3,4-dihydro-, (aR,a'R,2R,2'S)-
• [2S,2'R,αR,α'R,(+)]-α,α'-[Iminobis(methylene)]bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
• (+)-RRRS-nebivolol
• UNII-030Y90569U
• dl-Nebivolol
• Nebilet
• AR,
• NEBIVOLOL COMPONENT OF BYVALSON
• R 67138;d-Nebivolol;(+)-Nebivolol; (S,R,R,R)-Nebivolol
• BDBM50596182
• 030Y90569U
• R 065824
• CHEMBL3526436
• (1R,1'R)-2,2'-iminobis{1-[(2R,2'S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol}
• NEBIVOLOL [INN]
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-, (2R-(2R*(R*(R*(S*)))))-
• DEXNEBIVOLOL [WHO-DD]
• (-)-Nebivolol
• (1R)-2-(((2R)-2-((2S)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)-2-HYDROXYETHYL)AMINO)-1-((2R)-6-FLUORO-3,4-DIHYDRO-2H-CHROMEN-2-YL)ETHANOL
• (+)-(S,R,R,R)-nebivolol
• Bystolic
• UNII-I43D0296P8
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-, (2R*(R*(R*(S*))))-
• SMR004703466
• A inverted exclamation marka-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• 2H-1-BENZOPYRAN-2-METHANOL, .ALPHA.,.ALPHA.'-(IMINOBIS(METHYLENE))BIS(6-FLUORO-3,4-DIHYDRO-, (.ALPHA.R,.ALPHA.'R,2R,2'S)-
• R65,824
• Lobivon
• A inverted exclamation markaR,2R,2 inverted exclamation markaS)-
• (+/-)-Nebivolol
• BYVALSON COMPONENT NEBIVOLOL
• (R)-1-((R)-6-fluorochroman-2-yl)-2-(((R)-2-((S)-6-fluorochroman-2-yl)-2-hydroxyethyl)amino)ethan-1-ol
• AB01274797_02
• BCP21038
• NEBIVOLOL [WHO-DD]
• (1R)-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• NEBIVOLOL [USAN]
• (
• A,
• [2S,alphaR,2'R,alpha'R]-alpha,alpha'-[imino-bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• Vasoxen
• NEBIVOLOL [MI]
• MLS006011743
• R-65824
• R-67145
• AB01274797-01
• NEBIVOLOL [VANDF]
• (.ALPHA.R,.ALPHA.'R,2R,2'S)-.ALPHA.,.ALPHA.'-(IMINOBIS(METHYLENE))BIS(6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-METHANOL)
• I43D0296P8
• Nobiten
• Dexnebivolol [INN]
• ME-3255
• AKOS005569513
• rel-(alphaR,alpha'R,2R,2'S)-alpha,alpha'-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• 118457-14-0
• AT27090
• CHEBI:64021
• SCHEMBL19864
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (alphaR,alpha'R,2R,2'S)-rel-
• Q27132971
• (S,R,R,R)-alpha,alpha'-[iminobis(methylene)]bis(6-fluoro-3H,4H-dihydro-2H-1-benzopyran-2-methanol)
• J-003755
• NEBIVOLOL [MART.]
• Nebivolol [USAN:INN:BAN]
• (+-)-Nebivolol
• 118457-15-1
• KOHIRBRYDXPAMZ-YHBROIRLSA-N
• Nebivolol
• R-67138;R 67138;R67138; Dexnebivolol
• BRD-K04956647-003-02-5
• (1R)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2R)-2-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• BRD-K04956647-003-03-3
• STK637549
• SBI-0653874.0001

• Inchi： 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18-,21-,22+/m1/s1
• InChI Key： KOHIRBRYDXPAMZ-YHBROIRLSA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H]([C@@H](CNC[C@H]([C@H]1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

• Exact Mass: 405.17500
• Monoisotopic Mass: 405.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-130 ºC
• Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
• PSA: 70.95000
• LogP: 2.75450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (+)-Nebivolol

Comprehensive Overview of (+)-Nebivolol (CAS No. 118457-15-1): Mechanism, Applications, and Recent Advances

(+)-Nebivolol, with the CAS number 118457-15-1, is a clinically significant beta-adrenergic receptor blocker renowned for its cardioselective properties and vasodilatory effects. As the dextrorotatory enantiomer of nebivolol, it exhibits superior pharmacological activity compared to its racemic form. This compound has garnered attention for its dual mechanism of action: selective β1-blockade and nitric oxide (NO)-mediated vasodilation, making it a cornerstone in managing hypertension and chronic heart failure. Recent studies highlight its potential in addressing metabolic syndrome and endothelial dysfunction, aligning with growing patient interest in multifunctional cardiovascular therapies.

The molecular structure of (+)-Nebivolol (C₂₂H₂₅F₂NO₄) features a fluorinated aromatic ring and a chiral side chain, critical for its receptor affinity. Its high bioavailability and lipophilicity facilitate blood-brain barrier penetration, though its CYP2D6-dependent metabolism necessitates pharmacogenetic considerations—a topic frequently searched in personalized medicine forums. Clinicians often query "how does (+)-Nebivolol differ from other beta-blockers?" The answer lies in its NO-enhancing capacity, which reduces peripheral resistance without compromising cardiac output, a unique advantage over conventional agents like metoprolol.

Emerging research explores (+)-Nebivolol's role in oxidative stress reduction and anti-inflammatory pathways, particularly relevant to aging populations and diabetic patients. A 2023 Journal of Cardiovascular Pharmacology study linked its endothelial protection to upregulation of eNOS, addressing a common patient concern: "Can (+)-Nebivolol improve vascular health beyond blood pressure control?" Meanwhile, its favorable metabolic profile (neutral effects on glucose/lipids) positions it as a preferred choice for hypertensive diabetics, a demographic increasingly seeking tailored treatment options.

From a synthetic chemistry perspective, the production of CAS 118457-15-1 involves asymmetric synthesis of the (+)-enantiomer via chiral resolution or enzymatic catalysis, with patents emphasizing green chemistry approaches—a trending topic in pharmaceutical manufacturing. Analytical methods like HPLC chiral separation and X-ray crystallography confirm its stereochemical purity, crucial given the stereospecificity of β-blocker actions. Industry searches for "(+)-Nebivolol synthesis optimization" reflect ongoing efforts to enhance cost-efficiency and sustainability.

Patient education materials increasingly address queries like "Does (+)-Nebivolol cause fewer side effects?" Its β1-selectivity minimizes bronchoconstriction risks (vs. non-selective blockers), while NO modulation may reduce sexual dysfunction—a major compliance barrier in hypertension therapy. However, dose titration remains essential, especially in CYP2D6 poor metabolizers, a point emphasized in recent FDA labeling updates. Digital health platforms note rising searches for "(+)-Nebivolol and exercise tolerance," underscoring its preservation of aerobic capacity—a key concern for active patients.

In drug formulation, (+)-Nebivolol's poor aqueous solubility has spurred innovations like nanocrystalline dispersions and solid lipid nanoparticles, topics dominating pharmaceutical technology conferences. Its combination therapies with angiotensin receptor blockers (e.g., valsartan) are trending in clinical trial registries, responding to demands for simplified treatment regimens. Environmental scientists also study its biodegradation, given increased scrutiny on API ecotoxicity—a niche but growing search term.

The global (+)-Nebivolol market is projected to grow at 5.8% CAGR (2023-2030), driven by hypertension prevalence and geriatric demographics. Compounding pharmacies report demand for customized dosages, while telemedicine platforms field questions about its remote titration protocols. As precision medicine advances, pharmacogenomic testing for CYP2D6 variants may become standard before prescription—a development closely watched in healthcare AI circles analyzing drug-gene interactions.